Cas no 145224-96-0 (hexaaspartic acid)

hexaaspartic acid structure
hexaaspartic acid structure
Product Name:hexaaspartic acid
CAS No:145224-96-0
MF:C24H42N6O24
MW:798.61608
CID:101782
Update Time:2023-11-19

hexaaspartic acid Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-
    • 2-aminobutanedioic acid
    • hexaaspartic acid
    • PUBCHEM_53431306
    • CID 53431306
    • L-Aspartic acid, L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-
    • Inchi: 1S/6C4H7NO4/c6*5-2(4(8)9)1-3(6)7/h6*2H,1,5H2,(H,6,7)(H,8,9)
    • InChI Key: PVAHKWCVDPXQDH-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 18
  • Complexity: 133
  • Topological Polar Surface Area: 604

Experimental Properties

  • Density: 1.676±0.06 g/cm3(Predicted)
  • Boiling Point: 1383.8±65.0 °C(Predicted)
  • pka: 2.70±0.10(Predicted)

hexaaspartic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1484881-10mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
10mg
$139.0 2025-03-05
Ambeed
A1484881-25mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
25mg
$277.0 2025-03-05
Ambeed
A1484881-5mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
5mg
$85.0 2025-03-05
Ambeed
A1484881-50mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
50mg
$448.0 2025-03-05
TargetMol Chemicals
T76415-2mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0
2mg
¥ 578 2024-07-19
Ambeed
A1484881-5mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
5mg
$550.0 2025-06-07
Ambeed
A1484881-10mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
10mg
$900.0 2025-06-07
Ambeed
A1484881-25mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
25mg
$1800.0 2025-06-07
Ambeed
A1484881-50mg
Asp-Asp-Asp-Asp-Asp-Asp
145224-96-0 98%
50mg
$2910.0 2025-06-07
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd